Cas no 3968-30-7 (1,3-Dioxane-4,6-dione,5-cyclopentylidene-2,2-dimethyl-)

1,3-Dioxane-4,6-dione,5-cyclopentylidene-2,2-dimethyl- structure
3968-30-7 structure
Product Name:1,3-Dioxane-4,6-dione,5-cyclopentylidene-2,2-dimethyl-
CAS No:3968-30-7
MF:C11H14O4
MW:210.226463794708
CID:296837
PubChem ID:536795
Update Time:2025-04-19

1,3-Dioxane-4,6-dione,5-cyclopentylidene-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane-4,6-dione,5-cyclopentylidene-2,2-dimethyl-
    • 5-cyclopentylidene-2,2-dimethyl-1,3-dioxane-4,6-dione
    • 2,2-Propanediol, cyclic D1,a-cyclopentanemalonate (8CI)
    • D1,a-Cyclopentanemalonic acid, cyclic isopropylidene ester(7CI,8CI)
    • SCHEMBL2803375
    • DTXSID00336856
    • 3968-30-7
    • Inchi: 1S/C11H14O4/c1-11(2)14-9(12)8(10(13)15-11)7-5-3-4-6-7/h3-6H2,1-2H3
    • InChI Key: UNLICWFXGAYRLK-UHFFFAOYSA-N
    • SMILES: O1C(/C(/C(=O)OC1(C)C)=C1/CCCC/1)=O

Computed Properties

  • Exact Mass: 210.08920892g/mol
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.6Ų
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